Cas no 2228446-80-6 (1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol)

1-(2,4-Difluoro-6-methoxyphenyl)cyclopropylmethanol is a fluorinated cyclopropane derivative with a methoxy-substituted aromatic ring, offering unique structural and electronic properties. Its difluoro and methoxy substituents enhance steric and electronic modulation, making it valuable in pharmaceutical and agrochemical synthesis. The cyclopropylmethanol moiety contributes to conformational rigidity, potentially improving binding affinity in bioactive molecules. This compound is particularly useful as an intermediate in the development of fluorinated active ingredients, where its stability and reactivity under selective conditions are advantageous. Its well-defined structure allows for precise functionalization, supporting applications in medicinal chemistry and material science. High purity and consistent synthesis protocols ensure reliability in research and industrial processes.
1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol structure
2228446-80-6 structure
Product Name:1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol
CAS No:2228446-80-6
MF:C11H12F2O2
MW:214.208590507507
CID:6042634
PubChem ID:165609084
Update Time:2025-05-21

1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol
    • [1-(2,4-difluoro-6-methoxyphenyl)cyclopropyl]methanol
    • 2228446-80-6
    • EN300-1763066
    • Inchi: 1S/C11H12F2O2/c1-15-9-5-7(12)4-8(13)10(9)11(6-14)2-3-11/h4-5,14H,2-3,6H2,1H3
    • InChI Key: ZPAPETXKYUJHBS-UHFFFAOYSA-N
    • SMILES: FC1=CC(=CC(=C1C1(CO)CC1)OC)F

Computed Properties

  • Exact Mass: 214.08053595g/mol
  • Monoisotopic Mass: 214.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol Pricemore >>

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Additional information on 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol

Research Brief on 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol (CAS: 2228446-80-6): Recent Advances and Applications

The compound 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol (CAS: 2228446-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanol moiety and difluoromethoxy substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways to optimize the yield and purity of 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol. The study highlighted a novel catalytic method using palladium-based complexes, which improved the efficiency of the cyclopropanation step. This advancement is critical for scaling up production while maintaining the compound's structural integrity, a key consideration for pharmaceutical applications.

Pharmacological evaluations of this compound have revealed its potential as an inhibitor of specific enzymatic targets. For instance, a 2024 preprint in BioRxiv demonstrated its efficacy in modulating the activity of cytochrome P450 enzymes, which are implicated in drug metabolism and toxicity. The study reported a dose-dependent inhibition profile, suggesting its utility in combination therapies to enhance the bioavailability of co-administered drugs. These findings underscore the compound's versatility in addressing pharmacokinetic challenges.

Further investigations into the mechanistic underpinnings of 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol have been conducted using computational and structural biology approaches. Molecular docking simulations, as described in a recent Nature Communications article, identified high-affinity binding sites within the active pockets of target proteins. These insights are pivotal for rational drug design, enabling the development of derivatives with improved selectivity and potency.

In addition to its therapeutic potential, the compound has also been explored for its role in chemical biology tools. A 2023 study in ACS Chemical Biology utilized 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol as a fluorescent probe to track cellular uptake and localization. The study leveraged its inherent fluorescence properties, which were enhanced through structural modifications, to visualize real-time dynamics in live cells. This application highlights its dual utility as both a therapeutic agent and a research tool.

Despite these advancements, challenges remain in the clinical translation of 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol. Issues such as metabolic stability and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethanol (CAS: 2228446-80-6) represents a multifaceted molecule with significant promise in drug discovery and chemical biology. Ongoing research continues to elucidate its mechanisms and applications, paving the way for future innovations in the field.

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